Cas no 2229440-43-9 (1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid
• CAS No: 2229440-43-9
• MF: C₁₈H₃₂N₂O₄
• MW: 340.457685470581
• CID: 6441157
• PubChem ID: 165828809
• Update Time: 2025-05-19

1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid
• 2229440-43-9
• EN300-1884597
• 1-(2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C18H32N2O4/c1-17(2,3)24-16(23)20-13-11-19(12-14-20)10-9-18(15(21)22)7-5-4-6-8-18/h4-14H2,1-3H3,(H,21,22)
• InChI Key： RFQCOZOCDPNTBD-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2CCN(C(=O)OC(C)(C)C)CC2)CCCCC1)=O

Computed Properties

• Exact Mass: 340.23620751g/mol
• Monoisotopic Mass: 340.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid

Research Briefing on 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid (CAS: 2229440-43-9)

1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid (CAS: 2229440-43-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperazine and cyclohexane carboxylic acid moieties, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents.

The structural features of this compound, including the tert-butoxycarbonyl (Boc) protected piperazine group, make it a versatile building block for the synthesis of more complex molecules. Researchers have utilized this compound in the design of small molecule inhibitors targeting specific enzymes and receptors. For instance, its incorporation into peptide mimetics has shown promise in modulating protein-protein interactions, which are critical in numerous disease pathways.

Recent advancements in synthetic methodologies have improved the efficiency of producing 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the yield and purity of this compound, reducing the need for extensive purification steps. This development is particularly significant for large-scale production, where cost-effectiveness and scalability are paramount.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to interact with G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. These findings suggest potential applications in the treatment of neurological and psychiatric disorders, although further in vivo studies are required to validate these effects.

The compound's role in drug discovery is further highlighted by its use in the development of prodrugs. By modifying the carboxylic acid moiety, researchers have created derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and tissue penetration. This strategy has been employed in the design of CNS-targeted therapies, where overcoming the blood-brain barrier remains a significant challenge.

Despite its promising applications, challenges remain in the optimization of 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid for clinical use. Issues such as metabolic stability and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these aspects and accelerate the translation of this compound into therapeutic agents.

In conclusion, 1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclohexane-1-carboxylic acid represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research continues to uncover its potential, paving the way for innovative treatments in various therapeutic areas. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological profile to maximize clinical benefits.